Cas no 2034589-57-4 (5-chloro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-methoxybenzamide)

• Product Name: 5-chloro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-methoxybenzamide
• CAS No: 2034589-57-4
• MF: C₁₈H₁₆ClNO₃S₂
• MW: 393.907541275024
• CID: 5799814
• PubChem ID: 119099249
• Update Time: 2025-05-23

5-chloro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-methoxybenzamide
• 2034589-57-4
• AKOS026687052
• 5-chloro-N-[2-hydroxy-2,2-bis(thiophen-2-yl)ethyl]-2-methoxybenzamide
• F6181-0139
• 5-chloro-N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)-2-methoxybenzamide
• 5-chloro-N-(2-hydroxy-2,2-dithiophen-2-ylethyl)-2-methoxybenzamide

• Inchi： 1S/C18H16ClNO3S2/c1-23-14-7-6-12(19)10-13(14)17(21)20-11-18(22,15-4-2-8-24-15)16-5-3-9-25-16/h2-10,22H,11H2,1H3,(H,20,21)
• InChI Key： WLWUPIURMCNGFE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NCC(C1=CC=CS1)(C1=CC=CS1)O)=O)OC

Computed Properties

• Exact Mass: 393.0260134g/mol
• Monoisotopic Mass: 393.0260134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 115Ų

Additional information on 5-chloro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-methoxybenzamide

Introduction to 5-chloro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-methoxybenzamide (CAS No. 2034589-57-4)

5-chloro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-methoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2034589-57-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The presence of multiple heterocyclic groups, such as thiophene, along with functional moieties like hydroxyl and methoxy, contributes to its complex reactivity and potential applications in drug design.

The molecular structure of 5-chloro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-methoxybenzamide features a benzamide core substituted with a chloro group at the 5-position and an N-substituent that is linked to a 2,2-bis(thiophen-2-yl)ethyl chain. This arrangement not only imparts distinct electronic and steric properties but also opens up avenues for diverse chemical modifications. The compound's solubility profile and stability under various conditions are critical factors that influence its suitability for pharmaceutical applications.

In recent years, there has been a growing interest in the development of novel therapeutic agents that incorporate heterocyclic scaffolds due to their inherent biological activity and structural diversity. The thiophene moiety, in particular, is well-known for its role in medicinal chemistry, with derivatives exhibiting antimicrobial, antiviral, and anti-inflammatory properties. The current research landscape highlights the exploration of thiophene-based compounds as potential candidates for treating various diseases, including cancer and neurodegenerative disorders.

The synthesis of 5-chloro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-methoxybenzamide involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for the introduction of structural variations to optimize biological activity.

The pharmacological evaluation of 5-chloro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-methoxybenzamide has revealed intriguing biological properties that warrant further investigation. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in cancer cell proliferation and inflammation. The compound's ability to interact with specific biological targets suggests that it may serve as a lead molecule for the development of new drugs targeting these pathways. Additionally, its interaction with cellular receptors and ion channels has been explored, providing insights into its mechanism of action.

The impact of computational chemistry on the study of 5-chloro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-methoxybenzamide cannot be overstated. Molecular modeling techniques have been instrumental in predicting the compound's binding affinity to biological targets and understanding its three-dimensional structure. These computational approaches complement experimental data by providing rapid and cost-effective screening of potential drug candidates. Furthermore, virtual screening methods have been used to identify novel analogs with enhanced pharmacological properties.

The environmental and safety considerations associated with the handling and disposal of 5-chloro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-methoxybenzamide are also important aspects of its application in pharmaceutical research. Proper protocols must be established to ensure safe handling during synthesis and characterization while minimizing environmental impact. Regulatory guidelines provide frameworks for assessing the toxicity and environmental persistence of such compounds, ensuring that their use aligns with ethical and sustainable practices.

The future directions for research on 5-chloro-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-methoxybenzamide are multifaceted. Further optimization of its chemical structure may lead to derivatives with improved pharmacokinetic profiles and reduced side effects. Additionally, exploring its potential in combination therapies could expand its therapeutic applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical trials and ultimately bring new treatments to patients in need.

In conclusion, 5-chloro-N-2-hydroxy-2,2-bis(thiophen-2-y l)ethyl - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- methoxybenzamide (CAS No. 2034589--57--4) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and promising biological activities make it a valuable subject for ongoing research. As our understanding of molecular interactions continues to advance, compounds like this one will play a crucial role in the development of next-generation therapeutics.